N-((4-Ethylenedioxy)cyclohexyl)-N'-phenylhydrazine

• IUPAC Name: 1-(1,4-dioxaspiro[4.5]decan-8-yl)-2-phenylhydrazine
• InChI: InChI=1S/C14H20N2O2/c1-2-4-12(5-3-1)15-16-13-6-8-14(9-7-13)17-10-11-18-14/h1-5,13,15-16H,6-11H2
• InChI Key: OGBMLIUZWYUEJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NNC3=CC=CC=C3)OCCO2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

The compound’s name suggests that it is a hydrazine derivative. Hydrazines are a class of organic compounds with the formula R2N-NR2. They are often used in rocket propellants and to prepare gas precursors used in air bags.

Molecular Structure Analysis

Based on the name, this compound likely contains a cyclohexyl ring (a six-membered carbon ring) with an ethylenedioxy group attached, as well as a phenyl group (a six-membered carbon ring) attached to a hydrazine group (two nitrogen atoms bonded together). The exact structure would depend on the specific locations of these attachments.

Chemical Reactions Analysis

As a hydrazine derivative, this compound could potentially participate in a variety of chemical reactions. Hydrazines are often used in the synthesis of various organic compounds. They can act as nucleophiles, forming bonds with electrophilic carbon centers.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if used as a propellant, the hydrazine group could decompose to produce nitrogen gas, which can provide thrust.

Safety and Hazards

Hydrazines are generally toxic and potentially explosive. They can be harmful or fatal if swallowed, inhaled, or absorbed through the skin.

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. It could potentially be used in the synthesis of other organic compounds, or in specific applications like propellants if its properties are favorable.